Cas no 1034197-46-0 (3-(chloromethyl)-1-ethyl-1H-1,2,4-triazole)
3-(chloromethyl)-1-ethyl-1H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 1034197-46-0
- 3-(chloromethyl)-1-ethyl-1H-1,2,4-triazole
- EN300-7610392
- SCHEMBL4786039
- AKOS006374580
-
- Inchi: 1S/C5H8ClN3/c1-2-9-4-7-5(3-6)8-9/h4H,2-3H2,1H3
- InChI Key: IHBVTDDVHKFOHJ-UHFFFAOYSA-N
- SMILES: ClCC1N=CN(CC)N=1
Computed Properties
- Exact Mass: 145.0406750g/mol
- Monoisotopic Mass: 145.0406750g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 88.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 30.7Ų
3-(chloromethyl)-1-ethyl-1H-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7610392-0.05g |
3-(chloromethyl)-1-ethyl-1H-1,2,4-triazole |
1034197-46-0 | 95.0% | 0.05g |
$732.0 | 2025-02-24 | |
| Enamine | EN300-7610392-0.1g |
3-(chloromethyl)-1-ethyl-1H-1,2,4-triazole |
1034197-46-0 | 95.0% | 0.1g |
$767.0 | 2025-02-24 | |
| Enamine | EN300-7610392-0.25g |
3-(chloromethyl)-1-ethyl-1H-1,2,4-triazole |
1034197-46-0 | 95.0% | 0.25g |
$801.0 | 2025-02-24 | |
| Enamine | EN300-7610392-0.5g |
3-(chloromethyl)-1-ethyl-1H-1,2,4-triazole |
1034197-46-0 | 95.0% | 0.5g |
$836.0 | 2025-02-24 | |
| Enamine | EN300-7610392-1.0g |
3-(chloromethyl)-1-ethyl-1H-1,2,4-triazole |
1034197-46-0 | 95.0% | 1.0g |
$871.0 | 2025-02-24 | |
| Enamine | EN300-7610392-2.5g |
3-(chloromethyl)-1-ethyl-1H-1,2,4-triazole |
1034197-46-0 | 95.0% | 2.5g |
$1707.0 | 2025-02-24 | |
| Enamine | EN300-7610392-5.0g |
3-(chloromethyl)-1-ethyl-1H-1,2,4-triazole |
1034197-46-0 | 95.0% | 5.0g |
$2525.0 | 2025-02-24 | |
| Enamine | EN300-7610392-10.0g |
3-(chloromethyl)-1-ethyl-1H-1,2,4-triazole |
1034197-46-0 | 95.0% | 10.0g |
$3746.0 | 2025-02-24 |
3-(chloromethyl)-1-ethyl-1H-1,2,4-triazole Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 3-(chloromethyl)-1-ethyl-1H-1,2,4-triazole
Professional Introduction to Compound with CAS No. 1034197-46-0 and Product Name: 3-(chloromethyl)-1-ethyl-1H-1,2,4-triazole
The compound with CAS No. 1034197-46-0 and the product name 3-(chloromethyl)-1-ethyl-1H-1,2,4-triazole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The triazole core of the molecule is a well-studied scaffold, known for its versatility in drug design, particularly in the development of antimicrobial and antifungal agents.
Recent research has highlighted the importance of 3-(chloromethyl)-1-ethyl-1H-1,2,4-triazole as a key intermediate in the synthesis of various bioactive molecules. Its reactivity at the chloromethyl group makes it a valuable precursor for further functionalization, enabling the creation of complex structures with tailored biological activities. In particular, studies have demonstrated its utility in generating derivatives that exhibit potent inhibitory effects on certain enzymes and receptors relevant to inflammatory and infectious diseases.
The 1H-1,2,4-triazole ring system is renowned for its stability and ability to participate in hydrogen bonding interactions, which are crucial for drug-receptor binding. The presence of the ethyl group at the 1-position enhances lipophilicity, improving membrane permeability and thus oral bioavailability. These characteristics make 3-(chloromethyl)-1-ethyl-1H-1,2,4-triazole an attractive candidate for further exploration in drug discovery programs.
In the realm of medicinal chemistry, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving therapeutic efficacy. The structural motif of 3-(chloromethyl)-1H-1,2,4-triazole has been integrated into various lead compounds that are currently undergoing preclinical evaluation. Notably, derivatives of this compound have shown promise in inhibiting pathogenic fungi by disrupting ergosterol biosynthesis pathways. This finding aligns with emerging trends in antifungal drug development, where targeting unique metabolic pathways is critical for addressing rising resistance issues.
The synthetic accessibility of 3-(chloromethyl)-1-ethyl-1H-1,2,4-triazole also contributes to its appeal as a research tool. Modern synthetic methodologies have enabled efficient preparation of this compound via multi-step sequences involving cycloaddition reactions and nucleophilic substitution at the chloromethyl position. These advancements have streamlined the process of generating libraries of triazole-based compounds for high-throughput screening (HTS) campaigns.
Furthermore, computational studies have been instrumental in understanding the molecular interactions of 3-(chloromethyl)-1H-1,2,4-triazole with biological targets. Molecular docking simulations have revealed that this compound can effectively bind to protein pockets associated with inflammatory mediators and viral proteases. Such insights have guided the optimization of its structure to enhance binding affinity and selectivity.
The versatility of 3-(chloromethyl)-1H-1,2,4-triazole extends beyond antimicrobial applications. Recent investigations have explored its potential in anticancer therapy by modulating signaling pathways involved in cell proliferation and apoptosis. For instance, derivatives incorporating this scaffold have demonstrated inhibitory effects on kinases that are overexpressed in certain cancer types. This dual functionality underscores its significance as a versatile pharmacophore in oncology research.
From a regulatory perspective, compounds like 3-(chloromethyl)-1H-1,2,4-triazole must undergo rigorous safety evaluations before entering clinical trials. However, preliminary toxicological studies suggest that this molecule exhibits moderate toxicity at high concentrations but remains relatively well-tolerated at therapeutic doses. These findings provide a foundation for further development while emphasizing the need for continued monitoring throughout preclinical and clinical phases.
The future prospects for 3-(chloromethyl)-1H-1,2,4-triazole are promising given its multifaceted utility. Ongoing research aims to expand its applications into areas such as neurology and immunology by designing analogs that interact with specific neurotransmitter receptors or immune modulators. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these endeavors through shared resources and expertise.
In conclusion,3-(chloromethyl)-1H-1,2,4-triazole (CAS No. 1034197-46-0) stands as a pivotal compound in contemporary medicinal chemistry due to its structural features and functional diversity. Its role as an intermediate in drug synthesis underscores its importance across multiple therapeutic domains—from infectious diseases to cancer treatment—and positions it as a cornerstone for innovative molecular design strategies.
1034197-46-0 (3-(chloromethyl)-1-ethyl-1H-1,2,4-triazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)